Cas no 1805081-02-0 (2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-sulfonyl chloride)

• Product Name: 2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-sulfonyl chloride
• CAS No: 1805081-02-0
• MF: C₇H₅Cl₂F₂NO₂S
• MW: 276.08790564537
• CID: 4807701
• Update Time: 2025-11-05

2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-sulfonyl chloride

• Inchi： 1S/C7H5Cl2F2NO2S/c1-3-2-4(15(9,13)14)5(7(10)11)12-6(3)8/h2,7H,1H3
• InChI Key： IAVBKDNIYNRAPV-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C)=C(N=C1C(F)F)Cl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4

Additional information on 2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-sulfonyl chloride

Exploring the Synthesis and Applications of 2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-sulfonyl Chloride (CAS No. 1805081-02-0)

The compound 2-Chloro-6-(difluoromethyl)-3-methylpyridine-5-sulfonyl chloride, identified by CAS Registry Number 1805081-02-0, represents a structurally complex organosulfur derivative with significant potential in pharmaceutical and chemical research. Its molecular structure incorporates a pyridine ring substituted with chlorine at position 2, a difluoromethyl group at position 6, a methyl group at position 3, and a sulfonyl chloride moiety at position 5. This configuration imparts unique physicochemical properties, including high reactivity due to the electrophilic sulfonyl chloride functional group and enhanced lipophilicity from fluorinated substituents.

Recent advancements in synthetic methodologies have optimized the production of this compound, emphasizing environmentally benign protocols. A groundbreaking study published in the Journal of Medicinal Chemistry (2023) demonstrated a solvent-free synthesis route using microwave-assisted conditions, achieving yields exceeding 94% while minimizing hazardous byproducts. The introduction of difluoromethylation via palladium-catalyzed coupling reactions further highlights its compatibility with modern green chemistry principles.

In pharmaceutical applications, this sulfonyl chloride derivative serves as an ideal precursor for constructing bioactive molecules. Researchers at Stanford University recently utilized its electrophilic character to synthesize novel inhibitors targeting protein kinase CK2—a validated oncology target—achieving submicromolar IC₅₀ values in vitro. The difluoromethyl group notably enhanced metabolic stability compared to monofluoro analogs, extending plasma half-life in preclinical models.

Beyond drug discovery, this compound plays a critical role in materials science investigations. A 2024 study in Nature Communications showcased its application as a reactive monomer in synthesizing stimuli-responsive polymers. The sulfonamide-derived linkages formed upon reaction with primary amines exhibited pH-dependent conformational switching properties, demonstrating potential for smart drug delivery systems.

The structural versatility of this molecule is further evidenced by its utility in click chemistry applications. Recent publications describe its use as an azide-free cycloaddition partner in copper-catalyzed reactions, enabling rapid library generation for high-throughput screening campaigns. This capability aligns with current trends toward accelerated drug development pipelines requiring modular synthesis platforms.

Safety assessments conducted under Good Laboratory Practice (GLP) guidelines have confirmed its non-genotoxic profile when used within recommended exposure limits. These findings are critical for advancing preclinical trials targeting chronic conditions where long-term administration is required.

Economic analysis indicates strong market demand driven by increasing R&D investments in targeted therapies and advanced materials. Leading pharmaceutical companies are reportedly incorporating this compound into early-stage pipelines for autoimmune disease treatments, leveraging its ability to modulate immune checkpoint proteins without significant off-target effects.